1-Benzyl-2-carbamoyloxymethyl-4-isopropyl-5-(3-nitophenylthio)-1H-imidazole 1-Benzyl-2-carbamoyloxymethyl-4-isopropyl-5-(3-nitophenylthio)-1H-imidazole
Brand Name: Vulcanchem
CAS No.: 178979-37-8
VCID: VC20891032
InChI: InChI=1S/C21H22N4O4S/c1-14(2)19-20(30-17-10-6-9-16(11-17)25(27)28)24(12-15-7-4-3-5-8-15)18(23-19)13-29-21(22)26/h3-11,14H,12-13H2,1-2H3,(H2,22,26)
SMILES: CC(C)C1=C(N(C(=N1)COC(=O)N)CC2=CC=CC=C2)SC3=CC=CC(=C3)[N+](=O)[O-]
Molecular Formula: C21H22N4O4S
Molecular Weight: 426.5 g/mol

1-Benzyl-2-carbamoyloxymethyl-4-isopropyl-5-(3-nitophenylthio)-1H-imidazole

CAS No.: 178979-37-8

Cat. No.: VC20891032

Molecular Formula: C21H22N4O4S

Molecular Weight: 426.5 g/mol

* For research use only. Not for human or veterinary use.

1-Benzyl-2-carbamoyloxymethyl-4-isopropyl-5-(3-nitophenylthio)-1H-imidazole - 178979-37-8

Specification

CAS No. 178979-37-8
Molecular Formula C21H22N4O4S
Molecular Weight 426.5 g/mol
IUPAC Name [1-benzyl-5-(3-nitrophenyl)sulfanyl-4-propan-2-ylimidazol-2-yl]methyl carbamate
Standard InChI InChI=1S/C21H22N4O4S/c1-14(2)19-20(30-17-10-6-9-16(11-17)25(27)28)24(12-15-7-4-3-5-8-15)18(23-19)13-29-21(22)26/h3-11,14H,12-13H2,1-2H3,(H2,22,26)
Standard InChI Key ZZNIXWBTYQDWND-UHFFFAOYSA-N
SMILES CC(C)C1=C(N(C(=N1)COC(=O)N)CC2=CC=CC=C2)SC3=CC=CC(=C3)[N+](=O)[O-]
Canonical SMILES CC(C)C1=C(N(C(=N1)COC(=O)N)CC2=CC=CC=C2)SC3=CC=CC(=C3)[N+](=O)[O-]

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